Cas no 1207034-87-4 (1-(naphthalen-1-yl)methyl-3-4-(2-oxopiperidin-1-yl)phenylurea)

• Product Name: 1-(naphthalen-1-yl)methyl-3-4-(2-oxopiperidin-1-yl)phenylurea
• CAS No: 1207034-87-4
• MF: C₂₃H₂₃N₃O₂
• MW: 373.447625398636
• CID: 6022368
• PubChem ID: 45504633
• Update Time: 2025-06-29

1-(naphthalen-1-yl)methyl-3-4-(2-oxopiperidin-1-yl)phenylurea Chemical and Physical Properties

Names and Identifiers

• 1-(naphthalen-1-yl)methyl-3-4-(2-oxopiperidin-1-yl)phenylurea
• 1-(naphthalen-1-ylmethyl)-3-[4-(2-oxopiperidin-1-yl)phenyl]urea
• F5833-6224
• 1-[(naphthalen-1-yl)methyl]-3-[4-(2-oxopiperidin-1-yl)phenyl]urea
• VU0522948-1
• 1207034-87-4
• 1-(naphthalen-1-ylmethyl)-3-(4-(2-oxopiperidin-1-yl)phenyl)urea
• AKOS024521381

• Inchi： 1S/C23H23N3O2/c27-22-10-3-4-15-26(22)20-13-11-19(12-14-20)25-23(28)24-16-18-8-5-7-17-6-1-2-9-21(17)18/h1-2,5-9,11-14H,3-4,10,15-16H2,(H2,24,25,28)
• InChI Key： SNBOOLMFLSBMIQ-UHFFFAOYSA-N
• SMILES： N(CC1=C2C(C=CC=C2)=CC=C1)C(NC1=CC=C(N2CCCCC2=O)C=C1)=O

Computed Properties

• Exact Mass: 373.17902698g/mol
• Monoisotopic Mass: 373.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 61.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 1-(naphthalen-1-yl)methyl-3-4-(2-oxopiperidin-1-yl)phenylurea

Introduction to 1-(naphthalen-1-yl)methyl-3-4-(2-oxopiperidin-1-yl)phenylurea (CAS No. 1207034-87-4)

1-(naphthalen-1-yl)methyl-3-4-(2-oxopiperidin-1-yl)phenylurea, identified by its Chemical Abstracts Service (CAS) number 1207034-87-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of urea derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a naphthalene ring, a phenyl ring, and a piperidine moiety, each contributing to its unique chemical properties and biological interactions.

The naphthalene ring, a fused aromatic hydrocarbon consisting of two benzene rings, provides the compound with enhanced stability and lipophilicity, which are critical factors in drug design. This aromatic system is known to interact favorably with various biological targets, making it a valuable component in the development of bioactive molecules. The phenyl ring, on the other hand, introduces additional electronic and steric properties that can modulate the compound's reactivity and binding affinity. Together with these aromatic components, the piperidine group introduces a nitrogen-rich heterocycle that is commonly found in pharmacologically active agents. Piperidine derivatives are celebrated for their ability to enhance drug solubility and metabolic stability, thereby improving overall pharmacokinetic profiles.

The urea functional group at the core of the molecule serves as a key pharmacophore, facilitating interactions with biological targets through hydrogen bonding and other non-covalent forces. Urea-based compounds have been extensively studied for their potential in modulating enzyme activity, receptor binding, and other cellular processes. The specific arrangement of these functional groups in 1-(naphthalen-1-yl)methyl-3-4-(2-oxopiperidin-1-yl)phenylurea suggests a high degree of specificity in its biological interactions, making it a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like 1-(naphthalen-1-yl)methyl-3-4-(2-oxopiperidin-1-yl)phenylurea with unprecedented accuracy. These computational tools have been instrumental in identifying potential lead compounds for drug development by simulating their interactions with target proteins and enzymes. The integration of machine learning algorithms has further enhanced the precision of these predictions, allowing for more efficient screening of candidate molecules.

In vitro studies have begun to unravel the pharmacological potential of 1-(naphthalen-1-yl)methyl-3-4-(2-oxopiperidin-1-yl)phenylurea. Initial experiments have demonstrated its ability to interact with various biological targets, including enzymes and receptors implicated in inflammatory pathways. The compound's structural features appear to confer selective binding properties, which could be exploited for therapeutic applications such as anti-inflammatory or immunomodulatory treatments. Additionally, preliminary toxicity assessments have shown encouraging results, indicating that the molecule may possess an acceptable safety profile for further development.

The synthesis of 1-(naphthalen-1-yl)methyl-3-4-(2 oxopiperidin 1 yl ) phen ylurea involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only enhance the scalability of production but also allow for modifications that can fine-tune the compound's biological activity.

As research progresses, interdisciplinary approaches combining synthetic chemistry with bioinformatics and pharmacology are expected to yield deeper insights into the therapeutic potential of 1-(naphthalen 1 yl )methyl 3 4 ( 2 oxopiperidin 1 yl ) phen ylurea. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating laboratory findings into clinical applications. The compound's unique structural features position it as a valuable asset in the ongoing quest to develop novel therapeutics that address unmet medical needs.

The future prospects for CAS No.1207034 87 4 are promising, with ongoing studies aimed at elucidating its mechanism of action and optimizing its pharmacological properties. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers aim to refine this compound into a viable candidate for clinical trials. The integration of artificial intelligence into drug discovery pipelines is also expected to accelerate the development process by predicting optimal modifications and predicting potential side effects.

In conclusion,(naphthalen - 1 - ylmethyl - 3 - 4 ( 2 oxopiperidin - 1 - yl ) phen ylurea represents a significant advancement in pharmaceutical chemistry with its intricate molecular architecture and multifaceted biological interactions. Its potential applications in modulating inflammatory pathways highlight its significance as a lead compound for therapeutic development. As research continues to uncover new insights into its properties,(naphthalen - 1 - ylmethyl - 3 - 4 ( 2 oxopiperidin - 1 - yl ) phen ylurea is poised to play a pivotal role in shaping future medical treatments.